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Compound of Interest

Compound Name:
Ethyl 3-

oxocyclohexanecarboxylate

Cat. No.: B105176 Get Quote

This guide provides essential safety and logistical information for the proper disposal of Ethyl
3-oxocyclohexanecarboxylate, tailored for researchers, scientists, and drug development

professionals. Following these procedures is critical for maintaining a safe laboratory

environment and ensuring regulatory compliance.

I. Immediate Safety and Hazard Information
Ethyl 3-oxocyclohexanecarboxylate is classified as an irritant and a combustible liquid. It is

crucial to handle this chemical with appropriate care to avoid exposure and mitigate risks.

Primary Hazards:

Skin Irritation: Causes skin irritation upon contact.[1][2]

Serious Eye Irritation: Can cause serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation if inhaled.[2]

Combustible Liquid: Classified as a combustible liquid.[3]

First Aid Measures:
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Eye Contact: Immediately rinse with plenty of water for several minutes, holding eyelids

open. Remove contact lenses if present and easy to do so. Continue rinsing and seek

medical attention if irritation persists.[1]

Skin Contact: Wash off immediately with plenty of water and soap.[1][4] Remove

contaminated clothing and wash it before reuse.[1] Seek medical attention if irritation occurs.

[1]

Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration.

Seek medical attention if you feel unwell.[1][4][5]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention if you feel

unwell.[4]

II. Personal Protective Equipment (PPE)
When handling Ethyl 3-oxocyclohexanecarboxylate, especially during disposal, the following

personal protective equipment is mandatory:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[3][4]

Hand Protection: Chemical-resistant gloves must be worn. Inspect gloves prior to use.[1][4]

Body Protection: Wear protective clothing to prevent skin contact.[1]

Respiratory Protection: Use only in a well-ventilated area.[1] If ventilation is inadequate, wear

a suitable respirator.

III. Physical and Chemical Properties
Understanding the properties of Ethyl 3-oxocyclohexanecarboxylate is essential for its safe

handling and disposal.
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Property Value

Molecular Formula C₉H₁₄O₃

Molecular Weight 170.21 g/mol

Appearance Colorless to light yellow liquid

Boiling Point 106 °C @ 11 mmHg

Flash Point 85 °C / 185 °F

Density 1.060 - 1.083 g/cm³

Note: Data sourced from multiple Safety Data Sheets.[2][6][3]

IV. Spill and Disposal Procedures
Proper containment and disposal are critical to prevent environmental contamination and

ensure personnel safety.

Experimental Protocol for Spill Neutralization and Cleanup:

Evacuate and Ventilate: Clear the area of all personnel and ensure adequate ventilation.

Move upwind from the spill.[1]

Contain Spill: Prevent the spill from entering drains or water courses using an inert

absorbent material such as sand, earth, or vermiculite.[1]

Absorb Material: Carefully absorb the spilled liquid with the inert material.

Collect Waste: Collect the absorbed material and any contaminated soil into a suitable,

labeled, and sealable container for chemical waste.[1][4]

Decontaminate Area: Wash the spill area thoroughly with soap and water.

Dispose of PPE: Dispose of contaminated gloves and other protective equipment as

hazardous waste.[4]

Step-by-Step Disposal Plan:
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Waste Collection: Collect all waste Ethyl 3-oxocyclohexanecarboxylate and contaminated

materials in a designated, properly labeled, and sealed container. Do not mix with other

waste streams unless compatibility is confirmed.

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from heat,

sparks, and open flames.[3] Ensure the container is tightly closed.[1][4]

Licensed Disposal: Arrange for the disposal of the chemical waste through a licensed and

authorized hazardous waste disposal company.[1][4]

Regulatory Compliance: Ensure all local, state, and federal regulations for hazardous waste

disposal are strictly followed.[1][7]

V. Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Ethyl 3-
oxocyclohexanecarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safe Disposal of Ethyl 3-Oxocyclohexanecarboxylate: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105176#ethyl-3-oxocyclohexanecarboxylate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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